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Compound of Interest

Compound Name: Calcein disodium

CAS No.: 1945975-98-3

Cat. No.: B8235155

Get Quote

Abstract
Electroporation is a standard method for transfection, yet optimization remains a bottleneck

due to the fine balance between membrane permeabilization (uptake) and cellular toxicity

(death). This guide details a ratiometric flow cytometry assay using Calcein Disodium
(membrane-impermeable) and Propidium Iodide (PI, viability marker). Unlike Calcein AM, which

measures esterase activity in live cells, Calcein Disodium physically mimics the diffusion of

drug or DNA payloads through transient pores. This protocol allows researchers to

simultaneously quantify reversible electroporation (successful loading) and irreversible

electroporation (cell death).

Principle of Assay
The core challenge in electroporation is distinguishing between cells that have successfully

resealed their membranes after cargo uptake and those that have suffered permanent

membrane lysis.

Calcein Disodium (Green, Ex/Em: 495/515 nm): A hydrophilic, membrane-impermeable

fluorophore. It can only enter the cell if the membrane integrity is breached by an electric
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pulse. If the cell recovers (reseals), the dye is trapped inside.[1]

Propidium Iodide (Red, Ex/Em: 535/617 nm): A DNA-intercalating dye that is excluded by

viable cells. It enters only if the membrane is permanently compromised (dead/dying cells).

Mechanistic Workflow
The following diagram illustrates the physical events occurring at the membrane level during

the assay.
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Figure 1: Mechanism of Calcein Disodium entrapment via reversible electroporation.

Successful transfection requires the "Reseal" pathway, avoiding the "Irreversible" death

pathway.

Materials & Reagents
Critical Reagent Distinction
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WARNING: Do NOT use Calcein AM.

Calcein AM: Membrane permeable.[2][3] Enters all live cells and turns green.[3] Used for

viability only.

Calcein Disodium (Salt): Membrane impermeable. Enters only electroporated cells. Used

for uptake efficiency.[4][5]

Reagent/Equipment Specification Purpose

Calcein Disodium
High Purity Salt (e.g., 10 mM

stock in PBS)

Surrogate marker for payload

uptake.

Propidium Iodide (PI) 1.0 mg/mL solution
Marker for dead/compromised

cells.

Electroporation Buffer
Low conductivity (e.g., iso-

osmolar)

Prevents arcing; maintains cell

health.

Cell Line
Log-phase suspension or

adherent
Target for optimization.

Flow Cytometer 488 nm Laser (Blue)

Detects both Calcein (FITC

channel) and PI (PE/Texas

Red channel).

Experimental Protocol
Phase 1: Cell Preparation[6][7]

Harvest Cells: Detach adherent cells with Trypsin-EDTA or collect suspension cells.

Wash: Centrifuge (300 x g, 5 min) and wash twice with PBS to remove serum (serum

esterases can degrade dyes, though less critical for Calcein Disodium than AM).
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Resuspend: Resuspend cells in Electroporation Buffer at a density of

to

cells/mL.

Phase 2: Electroporation (The Pulse)
Add Calcein: Add Calcein Disodium to the cell suspension immediately before pulsing.

Recommended Final Concentration:100 µM – 500 µM.

Note: Higher concentrations mimic the osmotic challenges of high-concentration DNA

payloads.

Pulse: Transfer to cuvette or tip. Apply the electrical pulse protocol (Voltage, Capacitance,

Resistance) being tested.

Control 1 (Negative): Cells + Calcein Disodium (No Pulse). Measures background

endocytosis.

Control 2 (Positive): Cells + Calcein AM (optional, verifies cells can fluoresce).

Phase 3: Recovery & Resealing (Crucial Step)
Incubate: Immediately after the pulse, leave cells undisturbed for 10–20 minutes.

Temperature: Room Temperature (RT) is standard. 37°C speeds resealing but may

increase metabolic stress. Ice slows resealing, keeping pores open longer (useful for large

DNA, but increases toxicity).

Wash: Centrifuge and wash cells 3 times with excess PBS (or culture media).

Why? You must remove all Calcein Disodium from the outside of the cell. If you skip this,

the flow cytometer will detect the dye in the sheath fluid or stuck to the membrane surface,

causing false positives.

Phase 4: Viability Counter-Staining
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Resuspend: Resuspend the final pellet in FACS buffer (PBS + 1% BSA).

Stain: Add Propidium Iodide (PI) to a final concentration of 1–2 µg/mL.

Incubate: 5 minutes at RT (protect from light). Do not wash after PI addition.

Data Acquisition & Analysis
Gating Strategy
The goal is to isolate single cells and separate them into four biological populations.
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Figure 2: Flow cytometry gating hierarchy. Q4 represents the optimal population (High Uptake,

High Viability).

Interpretation of Results
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Quadrant
Fluorescence
Profile

Biological Status Interpretation

Q4 (Target) Calcein (+) / PI (-) Live & Loaded

Efficient Reversible

Electroporation. The

membrane opened,

cargo entered, and

membrane resealed.

Q2 Calcein (+) / PI (+) Dead & Loaded

Irreversible

Electroporation. Pores

formed and cargo

entered, but the cell

failed to recover and

died. Pulse was too

strong.

Q3 Calcein (-) / PI (-) Live & Empty

No Electroporation.

The pulse was too

weak to breach the

membrane.

Q1 Calcein (-) / PI (+) Dead & Empty

Necrosis/Lysis. Cell

death unrelated to

successful pore

formation (or rapid

lysis before dye

entry).

Calculation of Efficiency
(Note: Denominator excludes dead cells if you are interested in the efficiency within the
surviving population. To calculate total yield, use total events.)

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

High Background (Green in

Q3)
Incomplete washing.

Increase wash steps to 3x or

4x post-recovery. Ensure

Calcein Disodium (salt) was

used, not AM.

High Q2 (Dead/Loaded)
Pulse voltage too high or

duration too long.

Reduce voltage by 10-20% or

decrease pulse length.

Low Q4 (Live/Loaded)
Pulse too weak or buffer

conductivity mismatch.

Increase voltage.[6] Ensure

buffer conductivity matches the

electroporator specs (e.g.,

Neon vs. Bio-Rad

GenePulser).

No Signal
Dye degradation or wrong

filter.

Check Calcein Ex/Em

(495/515 nm). Ensure fresh

stock solution.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8235155?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

